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Compound of Interest

Compound Name: Imazapyr

Cat. No.: B1671738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical,

toxicological, and environmental properties of the isopropylamine salt of imazapyr. It includes

detailed experimental protocols for key analytical and biological assays and visual

representations of its mode of action and relevant experimental workflows.

Chemical and Physical Properties
The isopropylamine salt of imazapyr is a widely used non-selective, pre- and post-emergent

herbicide. It belongs to the imidazolinone class of chemicals.[1] The active ingredient,

imazapyr, is a weak acid that is formulated as an isopropylamine salt to improve its solubility

and handling characteristics.[2]
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Property Value Reference(s)

Chemical Name

Isopropylammonium (RS)-2-(4-

isopropyl-4-methyl-5-oxo-2-

imidazolin-2-yl)nicotinate

[3]

CAS Number 81510-83-0 [1]

Molecular Formula C₁₆H₂₄N₄O₃ [4]

Molecular Weight 320.4 g/mol [4][5]

Appearance
Yellowish green to green liquid

(as a water solution)
[3]

Melting Point 128-130 °C [4]

Boiling Point
Decomposes between 160-

180 °C
[6]

Solubility in Water > 600 g/L [3]

Vapor Pressure Negligible [6]

pKa (of imazapyr acid) 3.6 [4]

Octanol/Water Partition

Coefficient (log Kow) (of

imazapyr acid)

1.3 [3]

Toxicological Properties
The isopropylamine salt of imazapyr exhibits low acute toxicity to mammals. Its herbicidal

activity stems from the inhibition of an enzyme pathway specific to plants.[7][8]

Acute Toxicity
Endpoint Species Route Value Reference(s)

LD₅₀ Rat Oral > 5,000 mg/kg [9]

LD₅₀ Rabbit Dermal > 5,000 mg/kg [9]

LC₅₀ Rat Inhalation > 3.5 mg/L [9]
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Other Toxicological Data
Skin Irritation: Non-irritating.[9]

Eye Irritation: Causes moderate eye irritation.[9]

Sensitization: Not a skin sensitizer.[9]

Carcinogenicity: Not classified as a human carcinogen by the U.S. EPA.[7]

Mutagenicity: No evidence of mutagenic effects in in-vivo and in-vitro analyses.[10]

Reproductive Toxicity: No evidence of reproductive or developmental toxicity in animal

studies.[7][10]

Ecotoxicological Properties
Imazapyr and its isopropylamine salt have been studied for their effects on various non-target

organisms.

Endpoint Species Duration Value Reference(s)

LC₅₀

Rainbow Trout

(Oncorhynchus

mykiss)

96 hours > 100 mg/L [7]

LC₅₀

Bluegill Sunfish

(Lepomis

macrochirus)

96 hours > 100 mg/L [7]

EC₅₀
Water Flea

(Daphnia magna)
48 hours > 100 mg/L [7]

LC₅₀

Mallard Duck

(Anas

platyrhynchos)

8-day dietary > 5,000 ppm [6]

LD₅₀
Honey Bee (Apis

mellifera)
- > 100 µ g/bee [11]
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Environmental Fate
The persistence and mobility of imazapyr in the environment are influenced by factors such as

soil type, pH, and sunlight.

Parameter Medium Value Reference(s)

Soil Half-life Aerobic 1 to 5 months [8]

Aqueous Photolysis

Half-life
Water 3 to 5 days [8]

Soil Adsorption

Coefficient (Koc)
-

8.81 (indicates very

high mobility)
[6]

Imazapyr is primarily broken down in the environment by soil microbes and sunlight.[7] Due to

its high mobility, it has the potential to leach into groundwater.[8]

Mode of Action in Plants
Imazapyr is a systemic herbicide that is absorbed through both the foliage and roots of plants

and translocates to the meristematic regions.[2][6] Its primary mode of action is the inhibition of

the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).

[6][8][12] This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine,

leucine, and isoleucine.[12] The disruption of this pathway leads to a cessation of protein

synthesis, interfering with cell growth and DNA synthesis, ultimately causing plant death.[6] The

process is slow, with visible signs of damage appearing over several weeks to months.[2]

Caption: Imazapyr inhibits the enzyme acetolactate synthase (ALS), blocking amino acid

synthesis.

Experimental Protocols
Analytical Method for Imazapyr in Water using HPLC
This protocol outlines a method for the quantitative determination of imazapyr in water

samples.

Objective: To quantify the concentration of imazapyr in water.
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Principle: Imazapyr is separated from the sample matrix using High-Performance Liquid

Chromatography (HPLC) and detected by a UV detector.

Materials:

Agilent 1200 HPLC system or equivalent

UV detector

Agilent Zorbax SB-C18 column (4.6 x 250mm, 5µm) or equivalent

Acetonitrile (HPLC grade)

Acetic acid (HPLC grade)

Deionized water

Imazapyr analytical standard

0.2µm membrane filters

Procedure:

Preparation of Mobile Phase:

Mobile Phase A: 100% Acetonitrile.

Mobile Phase B: Deionized water acidified with 10% acetic acid to a pH of 2.8.

Preparation of Standard Solutions:

Prepare a stock solution of imazapyr in a suitable solvent (e.g., methanol or water).

Perform serial dilutions to create a series of calibration standards of known

concentrations.

Sample Preparation:

Filter water samples through a 0.2µm membrane filter.
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For spiked samples, add a known amount of imazapyr standard to a blank water sample.

HPLC Analysis:

Set the HPLC system with the following parameters (optimization may be required):

Column: Agilent Zorbax SB-C18

Mobile Phase: Gradient elution with a ratio of Mobile Phase A to Mobile Phase B (e.g.,

35:65 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 17 µL.

Detector Wavelength: 251 nm.

Inject the standard solutions to generate a calibration curve.

Inject the prepared water samples.

Quantification:

Identify the imazapyr peak in the chromatogram based on the retention time of the

standard.

Quantify the concentration of imazapyr in the samples by comparing the peak area with

the calibration curve.

Reference: This protocol is adapted from the methodology described by Siti Norashikin

Mohamad Shaifuddin, et al.[13]

Plant Uptake and Translocation Study
This protocol describes a general workflow for assessing the absorption and movement of

imazapyr in plants.

Objective: To determine the extent and rate of imazapyr uptake and translocation in a target

plant species.
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Principle: Radiolabeled imazapyr (e.g., ¹⁴C-imazapyr) is applied to a specific part of the plant,

and its distribution is tracked over time.

Materials:

¹⁴C-labeled imazapyr

Target plant species grown under controlled conditions

Microsyringe

Leaf washing solution (e.g., methanol:water)

Liquid scintillation counter

Plant tissue homogenizer

Oxidizer for solid samples

Procedure:

Plant Preparation:

Grow healthy, uniform plants to a suitable size in a greenhouse or growth chamber.

Treatment Application:

Select a specific leaf or area for application.

Using a microsyringe, apply a precise amount of ¹⁴C-imazapyr solution in small droplets

to the leaf surface.

Time-Course Sampling:

At predetermined time points (e.g., 2, 8, 24, 72, 144 hours after treatment), harvest a

subset of plants.

Quantification of Unabsorbed Herbicide:
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For each harvested plant, carefully wash the treated leaf with a leaf washing solution to

remove any unabsorbed ¹⁴C-imazapyr.

Analyze an aliquot of the wash solution using a liquid scintillation counter to determine the

amount of unabsorbed herbicide.

Quantification of Absorbed and Translocated Herbicide:

Section the harvested plant into different parts: treated leaf, parts above the treated leaf,

parts below the treated leaf, and roots.

Homogenize and/or oxidize the plant sections.

Analyze the radioactivity in each section using a liquid scintillation counter.

Data Analysis:

Calculate the percentage of applied ¹⁴C-imazapyr that was absorbed.

Determine the percentage of the absorbed ¹⁴C-imazapyr that was translocated to different

plant parts.
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Start: Healthy Plants

Apply 14C-Imazapyr
to a single leaf

Incubate for various
time points (e.g., 2-144h)

Harvest Plants

Wash treated leaf to
collect unabsorbed herbicide

Section plant into:
- Treated Leaf

- Above Treated Leaf
- Below Treated Leaf

- Roots

Analyze wash solution
(Liquid Scintillation)

Analyze plant sections
(Oxidation & Liquid Scintillation)

Data Analysis:
- % Absorption

- % Translocation

End: Results

Click to download full resolution via product page

Caption: Workflow for a plant uptake and translocation study using radiolabeled imazapyr.
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Conclusion
The isopropylamine salt of imazapyr is an effective herbicide with a well-characterized mode of

action and toxicological profile. Its low mammalian toxicity makes it a valuable tool in vegetation

management. However, its persistence and high mobility in soil necessitate careful

management to prevent contamination of non-target areas and water resources. The

experimental protocols provided herein offer standardized approaches for its analysis and the

study of its biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1671738#isopropylamine-salt-of-imazapyr-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1671738#isopropylamine-salt-of-imazapyr-properties
https://www.benchchem.com/product/b1671738#isopropylamine-salt-of-imazapyr-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

